Cas no 2097922-90-0 (4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine)

4,6-Dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core linked to a substituted piperidine moiety via an ether bridge. The presence of a pyrrolidine-1-sulfonyl benzoyl group enhances its potential as a pharmacologically active scaffold, particularly in targeting enzyme inhibition or receptor modulation. Its molecular design combines steric and electronic effects, which may improve binding affinity and metabolic stability. The dimethylpyrimidine component contributes to lipophilicity, while the sulfonamide group offers polarity, balancing physicochemical properties for optimized bioavailability. This compound is of interest in medicinal chemistry for the development of novel therapeutic agents, particularly in areas requiring selective molecular interactions.

4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine structure

2097922-90-0 structure

Product Name:4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine

CAS No:2097922-90-0

MF:C₂₂H₂₈N₄O₄S

MW:444.547123908997

CID:5337973

Update Time:2025-06-20

4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

- (3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone
- [3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]-(4-pyrrolidin-1-ylsulfonylphenyl)methanone
- 4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
- Inchi： 1S/C22H28N4O4S/c1-16-14-17(2)24-22(23-16)30-19-6-5-11-25(15-19)21(27)18-7-9-20(10-8-18)31(28,29)26-12-3-4-13-26/h7-10,14,19H,3-6,11-13,15H2,1-2H3
- InChI Key： QTUFOCMOFGCKNT-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)C(N1CCCC(C1)OC1N=C(C)C=C(C)N=1)=O)(N1CCCC1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 704
XLogP3: 2.7
Topological Polar Surface Area: 101

4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6480-3065-2μmol	4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine	2097922-90-0	2μmol	$57.0	2023-09-08
Life Chemicals	F6480-3065-5μmol	4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine	2097922-90-0	5μmol	$63.0	2023-09-08
Life Chemicals	F6480-3065-10μmol	4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine	2097922-90-0	10μmol	$69.0	2023-09-08
Life Chemicals	F6480-3065-20μmol	4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine	2097922-90-0	20μmol	$79.0	2023-09-08
Life Chemicals	F6480-3065-1mg	4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine	2097922-90-0	1mg	$54.0	2023-09-08
Life Chemicals	F6480-3065-2mg	4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine	2097922-90-0	2mg	$59.0	2023-09-08
Life Chemicals	F6480-3065-3mg	4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine	2097922-90-0	3mg	$63.0	2023-09-08
Life Chemicals	F6480-3065-4mg	4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine	2097922-90-0	4mg	$66.0	2023-09-08
Life Chemicals	F6480-3065-5mg	4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine	2097922-90-0	5mg	$69.0	2023-09-08
Life Chemicals	F6480-3065-10mg	4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine	2097922-90-0	10mg	$79.0	2023-09-08